N-(4-(pyridin-3-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(4-pyridin-3-yl-1,3-thiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H13N3O3S/c21-16(15-9-22-13-5-1-2-6-14(13)23-15)20-17-19-12(10-24-17)11-4-3-7-18-8-11/h1-8,10,15H,9H2,(H,19,20,21)
• InChI Key: BSPAELRPXVEZHP-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=NC(=CS3)C4=CN=CC=C4
• Molecular Formula: C17H13N3O3S
• Molecular Weight: 339.4 g/mol

Description

“N-(4-(pyridin-3-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The resulting amine is then purified and reacted with propanoic acid in the presence of hydrochloric acid to form the final product.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule. The 1H-NMR and 13C-NMR spectra can provide information about the hydrogen and carbon environments in the molecule.

Chemical Reactions Analysis

Thiazoles are known to undergo a variety of chemical reactions. Substituents on a particular position of the thiazole ring can greatly affect the biological outcomes. They can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazole derivatives have been investigated for their antitumor and cytotoxic properties. For instance, Gulsory and Guzeldemirci synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides. .

Immunosuppressive Activity

• N-[(7-pyridin-4-yl-2,3-dihydro-benzofuran-2-yl)methyl]- (4-methyl-1,2,3-thiadiazole-5-yl)-Formamide was synthesized and evaluated for its immunosuppressive activity. .

Corrosion Inhibition

• A novel eco-friendly corrosion inhibitor, 4-(pyridin-4-yl)thiazol-2-amine (PTA), was synthesized and evaluated for its effectiveness in preventing mild steel corrosion in acidic environments. .

Antioxidant Properties

• Thiazole derivatives have been studied for their antioxidant potential. .

Mechanism of Action

The mechanism of action of thiazole derivatives is often related to their ability to interact with various biological targets. For instance, they can act as fibrinogenic receptor antagonists with antithrombotic activity. They can also inhibit bacterial DNA gyrase B.

Future Directions

Thiazoles are an important class of compounds in medicinal chemistry due to their diverse biological activities. Future research may focus on the design and synthesis of new thiazole derivatives with improved biological activities and lesser side effects. The development of more efficient synthesis methods and the exploration of new biological targets are also important areas of future research.